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Compound of Interest

Compound Name: Tetramethoxymethane

Cat. No.: B120706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of tetramethoxymethane, also

known as tetramethyl orthocarbonate. It covers the nomenclature, physicochemical properties,

synthesis, purification, and spectroscopic analysis of this versatile reagent. Detailed

experimental protocols are provided for its synthesis and purification, and its characteristic

spectroscopic data are presented. This document is intended to be a valuable resource for

researchers, scientists, and professionals in drug development who utilize or are interested in

the applications of tetramethoxymethane.

Nomenclature and Identification
The compound commonly known as tetramethyl orthocarbonate is systematically named

tetramethoxymethane according to IUPAC nomenclature.[1][2][3][4] It is the simplest

orthoester of carbonic acid.
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Identifier Value

IUPAC Name Tetramethoxymethane[1][2][3][4]

Synonyms
Tetramethyl orthocarbonate, Methane,

tetramethoxy-[1][3][4]

CAS Number 1850-14-2[1][3][4]

Molecular Formula C₅H₁₂O₄[1][3]

Molecular Weight 136.15 g/mol [5]

InChI
InChI=1S/C5H12O4/c1-6-5(7-2,8-3)9-4/h1-

4H3[3][5]

InChIKey AHJWSRRHTXRLAQ-UHFFFAOYSA-N[3][5]

SMILES COC(OC)(OC)OC[5]

Physicochemical Properties
Tetramethoxymethane is a colorless liquid with a characteristic odor.[2] It is sensitive to

moisture and should be stored under anhydrous conditions.[6][7]

Property Value

Appearance Colorless liquid[2][8]

Boiling Point 114 °C (lit.)[5][6][7]

Melting Point -5 °C (lit.)[5][6][7]

Density 1.023 g/mL at 25 °C (lit.)[5][6][7]

Refractive Index (n20/D) 1.385 (lit.)[5][6][7]

Flash Point 22 °C (71.6 °F) - closed cup[5]

Solubility
Soluble in chloroform, ethyl acetate, methanol.

[6]
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Synthesis of Tetramethoxymethane
Several synthetic routes to tetramethoxymethane have been reported. The classical synthesis

involves the reaction of chloropicrin with sodium methoxide.[2] Other methods include the

reaction of trichloromethanesulfenyl chloride or trichloroacetonitrile with sodium methoxide, and

the reaction of carbon disulfide with thallium methoxide or dimethyl dibutylstannate.[2]

Synthesis from Chloropicrin and Sodium Methoxide
This is a widely used laboratory-scale synthesis. The overall reaction is as follows:
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Cl₃CNO₂ (Chloropicrin)

4 NaOCH₃ (Sodium Methoxide)

C(OCH₃)₄ (Tetramethoxymethane)

NaNO₂

3 NaCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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